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Compound of Interest

Compound Name: Tripropargylamine

Cat. No.: B1585275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and disposal information for

tripropargylamine (CAS No. 6921-29-5), a versatile reagent commonly used in synthetic

chemistry, particularly in the formation of complex molecules and ligands for "click chemistry."

Adherence to these guidelines is crucial for ensuring laboratory safety and environmental

compliance.

Hazard Identification and Classification
Tripropargylamine is classified as a hazardous chemical. It is a flammable liquid and vapor

that can cause skin and serious eye irritation. It may also cause respiratory irritation.[1][2][3]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[2][3]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Signal Word: Warning[1][3]
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Pictograms:

Flame (GHS02)

Exclamation Mark (GHS07)

Physical and Chemical Properties
A summary of the key physical and chemical properties of tripropargylamine is presented in

the table below. This information is essential for safe handling and storage.

Property Value Source(s)

Molecular Formula C₉H₉N [2]

Molecular Weight 131.17 g/mol [2]

Appearance Colorless to light yellow liquid [1]

Boiling Point 79-85 °C / 11 mmHg

Density 0.927 g/mL at 25 °C

Flash Point 57 °C (134.6 °F) - closed cup

Refractive Index n20/D 1.484

Storage Temperature 2-8°C

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

tripropargylamine.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.

Ensure that eyewash stations and safety showers are readily accessible.[1]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber).

Wear a lab coat and other protective clothing to prevent skin contact.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.[1]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mist.

Keep away from open flames, hot surfaces, and sources of ignition.[1]

Use non-sparking tools.

Take precautionary measures against static discharge.[1]

Ground and bond containers when transferring material.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from heat and sources of ignition.

Recommended storage temperature is 2-8°C.

// Global Nodes for Emphasis Emergency_Prep [shape=ellipse, style=filled,

fillcolor="#FBBC05", fontcolor="#202124", label="Emergency Preparedness:\nSpill Kit,

Eyewash,\nSafety Shower Accessible"];
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// Connections to Emergency Prep Receiving -> Emergency_Prep [style=invis]; Fume_Hood ->

Emergency_Prep [style=invis]; Waste_Storage -> Emergency_Prep [style=invis]; } .enddot

Caption: Workflow for the safe handling of tripropargylamine.

First Aid Measures
In the event of exposure, immediate action is necessary.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention

immediately.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[1]

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical attention

immediately.

Accidental Release Measures
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.[1]

Large Spills: Evacuate the area and ventilate. Wear appropriate PPE. Prevent runoff from

entering drains, sewers, or waterways. Contain the spill and collect the material for disposal.

Experimental Protocol: Synthesis of Tris[(1-benzyl-
1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)
This protocol is adapted from a procedure published in Organic Syntheses and demonstrates a

common application of tripropargylamine in "click chemistry."[4]

Materials:
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Tripropargylamine

Benzyl azide

Copper(I) iodide (CuI)

N,N-Diisopropylethylamine (DIPEA)

Acetonitrile (MeCN)

Dichloromethane (CH₂Cl₂)

Concentrated ammonium hydroxide (NH₄OH)

Diethyl ether

Procedure:

Reaction Setup: In a reaction flask, dissolve tripropargylamine (1.0 eq) in acetonitrile.

Addition of Reagents: Add N,N-diisopropylethylamine (1.7 eq) and copper(I) iodide (0.02 eq)

to the flask.

Addition of Benzyl Azide: Add a solution of benzyl azide (1.7 eq) in acetonitrile to the reaction

mixture.

Reaction: Stir the mixture at room temperature. After 30 minutes, heat the reaction to 45 °C

for 5 hours.

Second Addition of Benzyl Azide: Add a second portion of benzyl azide (1.7 eq) and continue

heating at 45 °C for an additional 19 hours.

Workup:

Concentrate the reaction mixture to dryness using a rotary evaporator.

Take up the crude residue in dichloromethane and treat with concentrated ammonium

hydroxide. Stir vigorously until all solids dissolve.
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Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic extracts and wash with a saturated solution of ammonium chloride,

followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purification: The crude product can be purified by precipitation from a solution of

dichloromethane by the addition of diethyl ether to yield the final product, TBTA, as an off-

white powder.
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Reagent Preparation

Reaction

Workup & Purification

Measure:
- Tripropargylamine

- Benzyl Azide
- CuI, DIPEA, MeCN

Combine Tripropargylamine,
DIPEA, CuI in MeCN

Add Benzyl Azide (1st portion)

Heat at 45°C for 5h

Add Benzyl Azide (2nd portion)

Heat at 45°C for 19h

Concentrate Reaction Mixture

Reaction Complete

Dissolve in CH₂Cl₂ & NH₄OH,
then Extract

Wash & Dry Organic Layer

Precipitate with Diethyl Ether

TBTA Product

Click to download full resolution via product page
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Disposal Guidelines
Tripropargylamine and its waste products must be disposed of as hazardous chemical waste.

Do not dispose of down the drain or in regular trash.[1][5][6]

Waste Collection:

Liquid Waste: Collect all liquid waste containing tripropargylamine, including reaction

mixtures and solvent rinses, in a designated, leak-proof, and clearly labeled hazardous

waste container.

Solid Waste: Collect any contaminated solid waste, such as gloves, pipette tips, and

absorbent materials, in a separate, labeled container for hazardous solid waste.

Container Labeling:

Label all waste containers with "Hazardous Waste" and the full chemical name(s) of the

contents.

Indicate the approximate concentrations of the components.

Include the date the waste was first added to the container.

Storage of Waste:

Store waste containers in a designated satellite accumulation area.

Keep containers tightly sealed and away from incompatible materials, such as strong

oxidizing agents and acids.

Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Provide the EHS office with a complete and accurate description of the waste.
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Disposal should be carried out by a licensed professional waste disposal service, typically

via incineration.[5][7]

Decontamination:

All glassware and equipment that have come into contact with tripropargylamine should be

thoroughly rinsed with a suitable solvent (e.g., acetone), and the rinsate collected as

hazardous waste.

This guide is intended to provide a comprehensive overview of the safe handling and disposal

of tripropargylamine. Always consult the Safety Data Sheet (SDS) for the specific product you

are using and follow all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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